2-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]ethanol;trihydrochloride
2-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]ethanol;trihydrochloride
JWB1-84-1 3HCl is a neuroprotective agent that acts by improving cognitive performances in a transgenic mouse model of AD.
Brand Name:
Vulcanchem
CAS No.:
491878-69-4
VCID:
VC0531462
InChI:
InChI=1S/C12H19N3O.3ClH/c16-9-8-14-4-6-15(7-5-14)11-12-2-1-3-13-10-12;;;/h1-3,10,16H,4-9,11H2;3*1H
SMILES:
C1CN(CCN1CCO)CC2=CN=CC=C2.Cl.Cl.Cl
Molecular Formula:
C12H22Cl3N3O
Molecular Weight:
330.7 g/mol
2-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]ethanol;trihydrochloride
CAS No.: 491878-69-4
Inhibitors
VCID: VC0531462
Molecular Formula: C12H22Cl3N3O
Molecular Weight: 330.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 491878-69-4 |
---|---|
Product Name | 2-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]ethanol;trihydrochloride |
Molecular Formula | C12H22Cl3N3O |
Molecular Weight | 330.7 g/mol |
IUPAC Name | 2-[4-(pyridin-3-ylmethyl)piperazin-1-yl]ethanol;trihydrochloride |
Standard InChI | InChI=1S/C12H19N3O.3ClH/c16-9-8-14-4-6-15(7-5-14)11-12-2-1-3-13-10-12;;;/h1-3,10,16H,4-9,11H2;3*1H |
Standard InChIKey | UFVMFIXCHOTLGR-UHFFFAOYSA-N |
SMILES | C1CN(CCN1CCO)CC2=CN=CC=C2.Cl.Cl.Cl |
Canonical SMILES | C1CN(CCN1CCO)CC2=CN=CC=C2.Cl.Cl.Cl |
Appearance | Solid powder |
Description | JWB1-84-1 3HCl is a neuroprotective agent that acts by improving cognitive performances in a transgenic mouse model of AD. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | JWB1-84-1 3HCl; JWB1 84 1 3HCl; JWB1841 3HCl; JWB1-84-1 trihydrochloride; JWB1 84 1 trihydrochloride; JWB1841 trihydrochloride; |
Reference | 1: Keowkase R, Aboukhatwa M, Adam BL, Beach JW, Terry AV Jr, Buccafussco JJ, Luo Y. Neuroprotective effects and mechanism of cognitive-enhancing choline analogs JWB 1-84-1 and JAY 2-22-33 in neuronal culture and Caenorhabditis elegans. Mol Neurodegener. 2010 Dec 16;5:59. doi: 10.1186/1750-1326-5-59. PubMed PMID: 21162742; PubMed Central PMCID: PMC3017027. 2: Buccafusco JJ, Beach JW, Terry AV Jr. Desensitization of nicotinic acetylcholine receptors as a strategy for drug development. J Pharmacol Exp Ther. 2009 Feb;328(2):364-70. doi: 10.1124/jpet.108.145292. Epub 2008 Nov 20. Review. PubMed PMID: 19023041; PubMed Central PMCID: PMC2682277. 3: Sood A, Warren Beach J, Webster SJ, Terry AV, Buccafusco JJ. The effects of JWB1-84-1 on memory-related task performance by amyloid Abeta transgenic mice and by young and aged monkeys. Neuropharmacology. 2007 Oct;53(5):588-600. Epub 2007 Jul 14. PubMed PMID: 17698153. 4: Buccafusco JJ. Neuronal nicotinic receptor subtypes: defining therapeutic targets. Mol Interv. 2004 Oct;4(5):285-95. Review. PubMed PMID: 15471911. |
PubChem Compound | 11852074 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume